Cas no 878429-41-5 (7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-ethyl-3-methyl-8-[4-[(2-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione
- 1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-3-methyl-8-[4-[(2-methylphenyl)methyl]-1-piperazinyl]-
- 7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C20H26N6O2/c1-4-26-16-17(23(3)20(28)22-18(16)27)21-19(26)25-11-9-24(10-12-25)13-15-8-6-5-7-14(15)2/h5-8H,4,9-13H2,1-3H3,(H,22,27,28)
- InChI Key: NFFQLPOPCJGZKW-UHFFFAOYSA-N
- SMILES: N1(CC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2C)CC1
7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2636-0001-2μmol |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 2μl |
$85.5 | 2023-07-06 | |
| Life Chemicals | F2636-0001-5μmol |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 5μl |
$94.5 | 2023-07-06 | |
| Life Chemicals | F2636-0001-10μmol |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 10μl |
$103.5 | 2023-07-06 | |
| Life Chemicals | F2636-0001-20μmol |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 20μl |
$118.5 | 2023-07-06 | |
| Life Chemicals | F2636-0001-1mg |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 1mg |
$81.0 | 2023-07-06 | |
| Life Chemicals | F2636-0001-2mg |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 2mg |
$88.5 | 2023-07-06 | |
| Life Chemicals | F2636-0001-3mg |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 3mg |
$94.5 | 2023-07-06 | |
| Life Chemicals | F2636-0001-4mg |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 4mg |
$99.0 | 2023-07-06 | |
| Life Chemicals | F2636-0001-5mg |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 5mg |
$103.5 | 2023-07-06 | |
| Life Chemicals | F2636-0001-10mg |
7-ethyl-3-methyl-8-{4-[(2-methylphenyl)methyl]piperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
878429-41-5 | 90%+ | 10mg |
$118.5 | 2023-07-06 |
7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione and CAS No. 878429-41-5: A Comprehensive Overview
The compound 7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 878429-41-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a purine core, which is a fundamental scaffold in many bioactive molecules, particularly in the development of drugs targeting central nervous system disorders.
In recent years, there has been a surge in research focused on developing novel compounds that modulate neurotransmitter systems. The presence of a piperazine moiety in the molecular structure of this compound suggests potential interactions with various neurotransmitter receptors, including those for serotonin and dopamine. These interactions are crucial for the development of medications aimed at treating conditions such as depression, anxiety, and neurodegenerative diseases. The 7-ethyl-3-methyl substituents further contribute to the compound's complexity and may influence its pharmacokinetic properties, making it an intriguing candidate for further investigation.
The significance of this compound is underscored by its potential role in addressing unmet medical needs. Current research indicates that modulating the activity of neurotransmitter receptors can lead to more effective treatments for a range of neurological and psychiatric disorders. The unique combination of structural elements in 7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione positions it as a promising candidate for further development. Studies have begun to explore its efficacy in preclinical models, with initial findings suggesting potential benefits in the treatment of cognitive disorders and mood regulation.
The synthesis and characterization of this compound have been subjects of intense study among chemists and pharmacologists. The purine core provides a stable framework that can be modified to enhance binding affinity and selectivity for target receptors. Additionally, the piperazine ring introduces a basic nitrogen atom that can interact with acidic functional groups on receptor sites, facilitating the development of drugs with improved pharmacological profiles. The use of computational methods to predict the binding interactions between this compound and its target receptors has accelerated the drug discovery process.
One of the most exciting aspects of this research is the potential for personalized medicine. By understanding how individual variations in receptor expression and function can influence drug response, researchers can develop more tailored therapeutic strategies. The structural diversity offered by compounds like 7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione provides a rich foundation for exploring these individual differences. This approach holds promise for improving patient outcomes by matching patients with medications that are most likely to be effective based on their unique biological profiles.
The development of new pharmaceuticals is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, advances in chemical synthesis techniques have enabled researchers to overcome many of these obstacles. For instance, modifications to the molecular structure can enhance solubility while maintaining or improving pharmacological activity. Additionally, innovative drug delivery systems are being developed to ensure that medications reach their target sites effectively. These advancements are critical for translating promising preclinical findings into effective clinical treatments.
The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists work closely with biologists and clinicians to develop compounds that address specific therapeutic needs. This collaborative approach ensures that new drugs are not only effective but also safe and well-tolerated by patients. The case of CAS No. 878429-41-5 exemplifies how such collaborations can lead to breakthroughs in drug discovery.
In conclusion, the compound 7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant step forward in the development of novel therapeutics for neurological and psychiatric disorders. Its unique structural features and potential interactions with key neurotransmitter receptors make it an attractive candidate for further research and development. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions facing society today.
878429-41-5 (7-ethyl-3-methyl-8-{4-(2-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)